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Compound of Interest

Compound Name: 6-iodo-6H-quinazolin-4-one

Cat. No.: B15134311

An In-depth Technical Guide on the Physicochemical Properties of 6-iodo-6H-quinazolin-4-
one

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and biological significance of 6-iodo-6H-quinazolin-4-one. The information is
intended for researchers, scientists, and professionals involved in drug development and
medicinal chemistry.

Core Physicochemical Properties

6-lodo-6H-quinazolin-4-one, identified by its CAS number 16064-08-7, is a quinazolinone
derivative that serves as a crucial building block in pharmaceutical synthesis.[1] Its physical
and chemical characteristics are fundamental to its application and handling in a laboratory
setting.

Quantitative Data Summary

The key physicochemical properties of 6-iodo-6H-quinazolin-4-one are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 16064-08-7 (1102131141
Molecular Formula CsHsIN20 [21[3]1[41[5]
Molecular Weight 272.04 g/mol [2][3][4][6]
Melting Point 271°Cto 274°C [11121[3]
Boiling Point 401.0 £ 47.0 °C (Predicted) [B1141[7]
Density 2.11 £ 0.1 g/cm3 (Predicted) [3114]
pKa 1.00 + 0.20 (Predicted) [3114]
White to off-white or light
Appearance yellow to brown powder/solid. [1][2][4]1[8]
[1][2][4](8]
Slightly soluble in DMSO and
Solubility Methanol (may require [3114]

heating).[3][4]

Storage Conditions

Store in a dark place, sealed in
a dry environment at room
temperature.[3][4][6]

[3]41(6]

Experimental Protocols

The synthesis of 6-iodo-6H-quinazolin-4-one is a critical process for its use as a

pharmaceutical intermediate. Below are detailed methodologies derived from cited literature.

Synthesis from 2-Amino-5-iodobenzoic Acid

A common and high-yield method for synthesizing 6-iodo-6H-quinazolin-4-one involves the

reaction of 2-amino-5-iodobenzoic acid with an orthoformate.

e Reactants: 2-amino-5-iodobenzoic acid and trimethyl orthoformate.[3][4]

e Solvent: Acetonitrile is used as the reaction solvent.[3][4]
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¢ Procedure: The synthesis is carried out by reacting 2-amino-5-iodobenzoic acid with
trimethyl orthoformate in acetonitrile. Following the completion of the reaction, a post-
processing step is performed to isolate the final product.

¢ Yield: This method has been reported to achieve a high yield of 94%.[3][4]

The workflow for this synthesis is illustrated in the diagram below.

Experimental Workflow: Synthesis of 6-iodo-6H-quinazolin-4-one

2-Amino-5-iodobenzoic Acid Trimethyl Orthoformate Acetonitrile (Solvent)

Reaction Mixture

Reaction Completion

Post-Processing
(Isolation & Purification)

6-iodo-6H-quinazolin-4-one

Click to download full resolution via product page
Synthesis of 6-iodo-6H-quinazolin-4-one.

Biological Significance and Applications

6-lodo-6H-quinazolin-4-one is not just a laboratory chemical; it is a pivotal intermediate in the

creation of life-saving medications.
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Role as a Lapatinib Intermediate

The primary application of 6-iodo-6H-quinazolin-4-one is as a precursor in the multi-step
synthesis of Lapatinib.[1][9] Lapatinib is a dual tyrosine kinase inhibitor used in targeted cancer
therapies, particularly for certain types of breast cancer.[1] The consistent quality and purity of
6-iodo-6H-quinazolin-4-one are therefore paramount as they directly influence the efficacy
and safety of the final active pharmaceutical ingredient (API).[1]

Logical Relationship: Pharmaceutical Intermediate Role

Synthesis Pathway

6-iodo-6H-quinazolin-4-one
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Role as a key intermediate in Lapatinib synthesis.

Quinazolinones in Medicinal Chemistry
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The quinazolinone scaffold, to which this compound belongs, is of significant interest in
medicinal chemistry due to its broad range of pharmacological activities.[1][10] Researchers
are actively exploring quinazolinone derivatives for various therapeutic applications. For
instance, certain quinazolin-4-ones have been identified as inhibitors of the Hypoxia-inducible
factor-1a (HIF-10a) signaling pathway, which is relevant in oncology as it is often upregulated in
tumor cells.[11] The availability of intermediates like 6-iodo-6H-quinazolin-4-one facilitates the
synthesis of novel drug candidates and the investigation of new therapeutic pathways.[1]

The general HIF-1 signaling pathway, which can be targeted by some quinazolinone
derivatives, is outlined below.

Simplified HIF-1a Signaling Pathway

Normal Oxygen Levels

Low Oxygen Levels
(Normoxia)

(Hypoxia)

HIF-1a Degradation
(via pVHL-mediated pathway)

HIF-1B

HIF-1a Accumulation (Constitutively expressed)

/Inhibition
/
/

Quinazolinone Inhibitors HIF-1 Dimerization
(Potential Target) (HIF-1a + HIF-1p)

Binds to HRE

(Hypoxia-Response Element)

Target Gene Activatio
(e.g., VEGF)
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HIF-1a pathway, a target for some quinazolinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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